Cas no 6453-23-2 (9H-Pyrido[3,4-b]indole, 6-nitro-)

• Product Name: 9H-Pyrido[3,4-b]indole, 6-nitro-
• CAS No: 6453-23-2
• MF: C₁₁H₇N₃O₂
• MW: 213.192181825638
• CID: 423228
• PubChem ID: 317216
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole, 6-nitro- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole, 6-nitro-
• AKOS016035359
• 6453-23-2
• InChI=1/C11H7N3O2/c15-14(16)7-1-2-10-9(5-7)8-3-4-12-6-11(8)13-10/h1-6,13
• 6-nitro-9H-pyrido[3,4-b]indole
• NSC248002
• DTXSID10311937
• SCHEMBL14253015
• NSC-248002

• Inchi： 1S/C11H7N3O2/c15-14(16)7-1-2-10-9(5-7)8-3-4-12-6-11(8)13-10/h1-6,13H
• InChI Key： OMKXGOVZKHGTEL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C1C=CN=CC=1N2)=O

Computed Properties

• Exact Mass: 213.05391
• Monoisotopic Mass: 213.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 71.82